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Compound of Interest

Compound Name: p-Aminohippuric acid

Cat. No.: B1664885 Get Quote

Essential Safety and Handling Guide for p-
Aminohippuric Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of p-Aminohippuric acid (PAH) in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
p-Aminohippuric acid is an off-white powder that may cause irritation to the eyes, skin,

respiratory tract, and digestive tract[1]. While it is not classified as a hazardous substance

under GHS, proper handling and protective measures are crucial to minimize exposure and

ensure personnel safety[2].

Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Purpose

Eye and Face
Safety Glasses or

Goggles

ANSI Z87.1 or EN166

compliant[1][3]

Protects against dust

particles and

splashes.

Face Shield

Recommended when

there is a significant

risk of splashing.

Provides broader

facial protection.

Hand
Disposable Nitrile

Gloves

Chemically

resistant[4]

Protects skin from

direct contact. Inspect

before use and

change immediately if

contaminated[2].

Body Laboratory Coat Long-sleeved

Prevents

contamination of

personal clothing.

Respiratory
N95 Respirator or

equivalent

NIOSH/MSHA or EN

149 approved

Required when dusts

are generated or if

ventilation is

inadequate[1][2].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures will minimize the risk of exposure and contamination

when working with p-Aminohippuric acid.

Preparation and Engineering Controls
Ventilation: Always handle p-Aminohippuric acid in a well-ventilated area. A chemical fume

hood is recommended, especially when handling the powder or preparing solutions, to

minimize dust generation and accumulation[1][5].

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area[1][3].
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Review Documentation: Before beginning work, review the Safety Data Sheet (SDS) for p-
Aminohippuric acid[6].

Handling the Solid (Powder)
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: If possible, weigh the powder within a fume hood or a ventilated balance

enclosure to contain any airborne particles[5]. Use anti-static weighing boats or paper.

Transfer: Use a spatula or other appropriate tool to transfer the powder. Avoid scooping in a

manner that creates dust clouds.

Preparing Solutions
Don PPE: Wear appropriate PPE, including eye protection and gloves.

Dissolving: p-Aminohippuric acid is soluble in water[7]. When preparing aqueous solutions,

slowly add the powder to the water while stirring to prevent clumping and splashing.

Labeling: Clearly label the container with the chemical name, concentration, date of

preparation, and your initials.

Spill and Emergency Procedures
Minor Spill (Powder):

Alert Personnel: Notify others in the immediate area.

Containment: Prevent the powder from becoming airborne. Do not use a dry brush or

compressed air.

Cleanup: Carefully vacuum or sweep up the material and place it into a suitable, labeled

container for disposal[1]. Observe precautions in the Protective Equipment section[1].

Decontamination: Clean the spill area with a damp cloth or paper towel. Dispose of cleaning

materials in the same waste container.

Skin Contact:
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Immediately flush the affected skin with plenty of water for at least 15 minutes while

removing contaminated clothing[1].

Seek medical attention if irritation persists[1].

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids[1].

Seek immediate medical attention[1].

Disposal Plan
p-Aminohippuric acid is not typically classified as a hazardous waste. However, all chemical

waste must be disposed of in accordance with local, state, and federal regulations[1].

Waste Segregation and Collection
Solid Waste: Collect excess solid p-Aminohippuric acid and any contaminated materials

(e.g., weigh boats, paper towels) in a clearly labeled, sealed container.

Aqueous Solutions: Non-hazardous aqueous solutions may be eligible for drain disposal in

some localities, but this must be confirmed with your institution's Environmental Health and

Safety (EHS) office[8][9]. Otherwise, collect in a labeled aqueous waste container.

Labeling: All waste containers must be clearly labeled with the contents[3].

Disposal Pathway
Consult EHS: Always consult your institution's EHS department for specific disposal

guidelines.

Non-Hazardous Waste Stream: If deemed non-hazardous by your EHS office, dispose of the

solid waste through the designated non-hazardous chemical waste stream[3][8].

Container Disposal: Empty containers that held p-Aminohippuric acid should be triple-

rinsed with a suitable solvent (e.g., water). The rinsate should be collected as chemical
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waste. Once clean, the container can often be disposed of as regular laboratory glass or

plastic waste, after defacing the label[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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